Cas no 75561-67-0 (4-(1-Pyrrolyl)phenylglycolic acid)

• Product Name: 4-(1-Pyrrolyl)phenylglycolic acid
• CAS No: 75561-67-0
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 2104333
• Update Time: 2023-08-03

4-(1-Pyrrolyl)phenylglycolic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-(1H-pyrrol-1-yl)phenyl)-2-hydroxyacetic acid
• QNRIEZDCMAHCMJ-UHFFFAOYSA-N
• 4-(1-pyrrolyl)phenylglycolic acid
• Benzeneacetic acid, alpha-hydroxy-4-(1H-pyrrol-1-yl)-
• 4-(1-Pyrrolyl)phenylglycolic acid

• Inchi： 1S/C12H11NO3/c14-11(12(15)16)9-3-5-10(6-4-9)13-7-1-2-8-13/h1-8,11,14H,(H,15,16)
• InChI Key： QNRIEZDCMAHCMJ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC(=CC=1)N1C=CC=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• Topological Polar Surface Area: 62.5